3-(1,3-benzodioxol-5-yl)-N-(sec-butyl)propanamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-(1,3-benzodioxol-5-yl)-N-(sec-butyl)propanamide, also known as BDPC, is a synthetic compound that belongs to the amphetamine class of drugs. It was first synthesized in the 1960s by a group of researchers at the University of Michigan. BDPC is known for its potential use as a research chemical due to its unique properties and effects on the human body.
Mechanism of Action
3-(1,3-benzodioxol-5-yl)-N-(sec-butyl)propanamide works by increasing the levels of dopamine and norepinephrine in the brain. It achieves this by inhibiting the reuptake of these neurotransmitters, which leads to an increase in their concentration in the synaptic cleft. This results in increased neuronal activity and stimulation of the central nervous system.
Biochemical and Physiological Effects
This compound has been shown to have a range of biochemical and physiological effects on the human body. It has been found to increase heart rate, blood pressure, and body temperature. Additionally, it has been shown to have an anorectic effect, meaning it can suppress appetite. This compound has also been shown to increase motor activity and improve cognitive function in animal studies.
Advantages and Limitations for Lab Experiments
3-(1,3-benzodioxol-5-yl)-N-(sec-butyl)propanamide has several advantages for use in lab experiments. It is a potent compound that produces significant effects at low doses, making it useful for studying the effects of small changes in dosage. Additionally, this compound has a long half-life, meaning it remains active in the body for an extended period, making it useful for studying the long-term effects of the compound. However, one limitation of this compound is its potential for abuse, which can make it challenging to control in research settings.
Future Directions
For 3-(1,3-benzodioxol-5-yl)-N-(sec-butyl)propanamide research include studying its therapeutic potential, long-term effects, and developing new compounds with fewer side effects.
Synthesis Methods
3-(1,3-benzodioxol-5-yl)-N-(sec-butyl)propanamide can be synthesized through a multi-step process that involves the reaction of 3,4-methylenedioxyphenyl-2-propanone with sec-butylamine. The resulting compound is then purified through a series of chemical reactions and distillation processes to obtain the final product. The synthesis of this compound requires specialized equipment and expertise, making it a challenging compound to produce.
Scientific Research Applications
3-(1,3-benzodioxol-5-yl)-N-(sec-butyl)propanamide has been used in scientific research to study its effects on the central nervous system. It has been shown to have potential therapeutic applications for the treatment of various neurological disorders, such as Parkinson's disease and ADHD. Additionally, this compound has been used in animal studies to investigate its potential as a cognitive enhancer and to study its effects on dopamine and serotonin systems.
Properties
IUPAC Name |
3-(1,3-benzodioxol-5-yl)-N-butan-2-ylpropanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H19NO3/c1-3-10(2)15-14(16)7-5-11-4-6-12-13(8-11)18-9-17-12/h4,6,8,10H,3,5,7,9H2,1-2H3,(H,15,16) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YNDVGHWBAOZHQB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(C)NC(=O)CCC1=CC2=C(C=C1)OCO2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H19NO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
249.30 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.